Cas no 116873-13-3 (Hydrazinecarbothioamide, N-phenyl-2-[1-(2-thienyl)ethylidene]-)

• Product Name: Hydrazinecarbothioamide, N-phenyl-2-[1-(2-thienyl)ethylidene]-
• CAS No: 116873-13-3
• MF: C₁₃H₁₃N₃S₂
• MW: 275.392419576645
• CID: 1206360
• PubChem ID: 730061
• Update Time: 2025-04-20

Hydrazinecarbothioamide, N-phenyl-2-[1-(2-thienyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-phenyl-2-[1-(2-thienyl)ethylidene]-
• 1-phenyl-3-(1-thiophen-2-ylethylideneamino)thiourea
• DTXSID30352600
• 116873-13-3

• Inchi： 1S/C13H13N3S2/c1-10(12-8-5-9-18-12)15-16-13(17)14-11-6-3-2-4-7-11/h2-9H,1H3,(H2,14,16,17)
• InChI Key： YRGSGWYRBFTXOU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)=NNC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 275.05529
• Monoisotopic Mass: 275.05508977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 36.42